Cas no 2229514-30-9 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopentan-1-amine)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopentan-1-amine
• CAS No: 2229514-30-9
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 5974687
• PubChem ID: 165752859
• Update Time: 2025-06-14

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopentan-1-amine
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine
• 2229514-30-9
• EN300-2005919

• Inchi： 1S/C14H25N/c1-13(2)10-5-6-11(12(13)9-10)14(15)7-3-4-8-14/h10-12H,3-9,15H2,1-2H3
• InChI Key： ZANGLVCBBIZLEU-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopentan-1-amine

Comprehensive Overview of 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine (CAS No. 2229514-30-9)

The compound 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine (CAS No. 2229514-30-9) is a structurally unique amine derivative that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its molecular framework combines a bicyclo[3.1.1]heptane core with a cyclopentylamine moiety, making it a promising candidate for various applications, including drug discovery and material science. The presence of the 6,6-dimethyl substituent further enhances its steric and electronic properties, which are critical for its reactivity and binding affinity.

In recent years, the demand for novel amine derivatives like 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine has surged due to their potential in addressing challenges in neurological disorders and pain management. Researchers are particularly intrigued by its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that play a pivotal role in signal transduction. This aligns with the growing trend in the pharmaceutical industry to explore small-molecule therapeutics with high specificity and minimal side effects.

The synthesis of CAS No. 2229514-30-9 involves multi-step organic transformations, often starting from readily available pinene derivatives, which are abundant in natural sources. The bicyclo[3.1.1]heptane skeleton, reminiscent of terpenoid structures, offers a robust platform for further functionalization. This has led to increased interest in green chemistry approaches to its production, as sustainability becomes a key focus in chemical manufacturing. Questions like "How is 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine synthesized?" and "What are its industrial applications?" are frequently searched, reflecting the compound's relevance in both academic and industrial settings.

From a pharmacological perspective, the cyclopentylamine group in CAS No. 2229514-30-9 is a notable feature, as it is often associated with bioactivity in central nervous system (CNS) targets. This has spurred investigations into its potential as a lead compound for neuroprotective agents or analgesics. The compound's lipophilicity, influenced by the 6,6-dimethyl substitution, also makes it a subject of interest in drug delivery research, particularly for crossing the blood-brain barrier (BBB).

In addition to its pharmaceutical potential, 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopentan-1-amine has applications in catalysis and material science. Its rigid bicyclic structure can serve as a ligand in asymmetric synthesis, contributing to the development of chiral catalysts. Moreover, its thermal stability and unique geometry make it a candidate for designing advanced polymeric materials with tailored properties. Searches such as "What are the material science uses of bicyclo[3.1.1]heptane derivatives?" highlight the interdisciplinary appeal of this compound.

As the scientific community continues to explore the versatility of CAS No. 2229514-30-9, its role in medicinal chemistry and industrial applications is expected to expand. With ongoing advancements in computational chemistry and high-throughput screening, researchers are better equipped to unlock its full potential. This compound exemplifies the intersection of innovation and practicality, addressing both current challenges and future opportunities in science and technology.